molecular formula C12H17Br B8603610 3-(4-Propylphenyl)bromopropane

3-(4-Propylphenyl)bromopropane

Cat. No. B8603610
M. Wt: 241.17 g/mol
InChI Key: RZHSTKDFOKPMLS-UHFFFAOYSA-N
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Description

3-(4-Propylphenyl)bromopropane is a useful research compound. Its molecular formula is C12H17Br and its molecular weight is 241.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Propylphenyl)bromopropane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Propylphenyl)bromopropane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H17Br

Molecular Weight

241.17 g/mol

IUPAC Name

1-(3-bromopropyl)-4-propylbenzene

InChI

InChI=1S/C12H17Br/c1-2-4-11-6-8-12(9-7-11)5-3-10-13/h6-9H,2-5,10H2,1H3

InChI Key

RZHSTKDFOKPMLS-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC=C(C=C1)CCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(4-Propylphenyl)propanol (s3) (11.0 g) and triphenylphosphine (24.3 g) were dissolved in methylene chloride (200 ml). Carbon tetrabromide (24.5 g) in methylene chloride (100 ml) solution was slowly added dropwise to the solution, and the mixture was stirred at room temperature for another 3 hours. The reaction mixture was treated with a saturated aqueous solution of sodium hydrogencarbonate, and the aqueous layer was extracted with ethyl acetate. The combined organic layers were washed successively with water and brine, and dried over anhydrous magnesium sulfate. The solution was concentrated under reduced pressure to leave a residue, pale yellow solids. The residue was purified by column chromatography with heptane as an eluent and silica gel as a stationary phase powder to give 3-(4-propylphenyl)bromopropane (s4) (14.5 g). The yield based on the compound (s3) was 97.4%.
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
24.3 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
24.5 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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